N-(3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)-3-(trifluoromethyl)benzenesulfonamide

• IUPAC Name: N-[3-(4-methoxyphenyl)-2-methyl-4-oxoquinazolin-6-yl]-3-(trifluoromethyl)benzenesulfonamide
• InChI: InChI=1S/C23H18F3N3O4S/c1-14-27-21-11-6-16(28-34(31,32)19-5-3-4-15(12-19)23(24,25)26)13-20(21)22(30)29(14)17-7-9-18(33-2)10-8-17/h3-13,28H,1-2H3
• InChI Key: WBEDIARMCJVVRL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=C(C=C2)NS(=O)(=O)C3=CC=CC(=C3)C(F)(F)F)C(=O)N1C4=CC=C(C=C4)OC
• Molecular Formula: C23H18F3N3O4S
• Molecular Weight: 489.5 g/mol

Description

N-(3-(4-methoxyphenyl)-2-methyl-4-oxo-3,4-dihydroquinazolin-6-yl)-3-(trifluoromethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C23H18F3N3O4S and its molecular weight is 489.47. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Applications

This compound is part of a series of N-substituted-(4-oxo-2-substituted-phenylquinazolin-3-(4H)-yl), substituted benzene sulfonamide derivatives explored for their pharmacological potential. Specifically, these compounds have been evaluated for their diuretic, antihypertensive, and anti-diabetic potential in rats. Among the derivatives, a closely related compound, N-[7-chloro-2-(4-methoxyphenyl)-4-oxoquinazolin-3(4H)-yl]-4 nitrobenzenesulfonamide, showcased prominent potency within the series (Rahman et al., 2014).

Cognitive Enhancement Properties

A structurally similar compound, SB-399885, characterized by its high affinity and selectivity for the 5-HT6 receptor, has been identified to possess cognitive-enhancing properties. It's notable for enhancing cholinergic function, demonstrated by its ability to significantly reverse scopolamine-induced deficits in novel object recognition and age-dependent deficits in water maze spatial learning in aged rats (Hirst et al., 2006).

Photodynamic Therapy Applications

Compounds with a benzenesulfonamide moiety have been explored in the context of photodynamic therapy. For instance, a new zinc phthalocyanine substituted with benzenesulfonamide derivative groups has been synthesized, exhibiting high singlet oxygen quantum yield. These properties suggest its potential for Type II photodynamic therapy applications, primarily for cancer treatment due to its good fluorescence properties and high singlet oxygen quantum yield (Pişkin et al., 2020).

Antimicrobial Activity

Quinazoline derivatives, including those with a benzenesulfonamide component, have been synthesized and evaluated for their antimicrobial activity. These compounds have been tested against various microbial strains, highlighting their potential in developing new antimicrobial agents (Habib et al., 2013).